2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95%

• IUPAC Name: 3-(3-chloro-4-hydroxyphenyl)-N-ethylbenzamide
• InChI: InChI=1S/C15H14ClNO2/c1-2-17-15(19)12-5-3-4-10(8-12)11-6-7-14(18)13(16)9-11/h3-9,18H,2H2,1H3,(H,17,19)
• InChI Key: XQHJJHCRZWTITJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)Cl
• Molecular Formula: C15H14ClNO2
• DSSTOX Substance ID: DTXSID90686110
• Molecular Weight: 275.73 g/mol
• CAS RN: 1261908-72-8

Description

2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% (C4NECPP) is a chemical compound used in the synthesis of various drugs, with a wide range of applications in scientific research. C4NECPP is a white, crystalline solid with a melting point of 133-135°C and a boiling point of 290°C. It is soluble in water and has a molecular weight of 246.6 g/mol.

Mechanism of Action

2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% is an amine-based compound that acts as a nucleophilic reagent in organic synthesis. It is capable of forming covalent bonds with electrophilic substrates, such as carbonyl and carboxylic acid groups. This allows it to be used in the synthesis of various organic compounds, such as esters, amides, and polymers.
Biochemical and Physiological Effects
2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% is a non-toxic compound and does not have any known biochemical or physiological effects. It does not interact with any known biological receptors and does not have any known adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% has several advantages for use in lab experiments. It is a non-toxic compound and is relatively stable in air. It is also soluble in water, which makes it easy to use in aqueous solutions. Additionally, it is relatively inexpensive and readily available.
The main limitation of 2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% is its low reactivity. It is not as reactive as other amine-based compounds, such as aminobenzoic acid and aniline, which can lead to low yields in some reactions. Additionally, 2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% is not soluble in organic solvents, which can limit its use in some reactions.

Future Directions

The future directions for 2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% include its use in the synthesis of more complex organic compounds, such as heterocycles, peptides, and nucleic acids. Additionally, it could be used in the synthesis of new polymers and materials, such as biodegradable plastics and nanomaterials. Furthermore, 2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% could be used in the synthesis of new drugs, such as anti-cancer drugs and anti-inflammatory drugs. Finally, 2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% could be used in the synthesis of new catalysts, such as enzymes and metal complexes.

Synthesis Methods

2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% can be synthesized through a three-step process. The first step involves the reaction of 2-chloro-4-hydroxybenzaldehyde with ethyl chloroformate in the presence of a base such as pyridine to form 2-chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol (2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95%). The second step involves the hydrolysis of the resulting 2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% to form the desired product. The third step involves the purification of the 2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% through recrystallization.

Scientific Research Applications

2-Chloro-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various drugs, such as anti-cancer drugs, anti-inflammatory drugs, and anti-bacterial drugs. It is also used in the synthesis of various polymers, such as polyurethanes and polyamides. Additionally, it is used in the synthesis of various organic compounds, such as esters and amides.